Cas no 6339-65-7 ( )

• Product Name: &nbsp
• CAS No: 6339-65-7
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 960096
• PubChem ID: 236066
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(prop-2-enyl)hexanedioic acid
• 2,5-di(prop-2-en-1-yl)hexanedioic acid
• 2,5-diallyl-adipic acid
• 2,5-Diallyl-adipinsaeure
• 2,5-Diallylhexanedioic acid
• AC1L5VRZ
• AC1Q5RR4
• AR-1D4137
• CTK5B8984
• Diallyladipinsaeure
• NSC38091
• NSC-38091
• 6339-65-7
• DTXSID90979559
• NSC 38091
•  

• Inchi： 1S/C12H18O4/c1-3-5-9(11(13)14)7-8-10(6-4-2)12(15)16/h3-4,9-10H,1-2,5-8H2,(H,13,14)(H,15,16)
• InChI Key： KZTBFOMSRKKQIK-UHFFFAOYSA-N
• SMILES： OC(C(CC=C)CCC(C(=O)O)CC=C)=O

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 404°C at 760 mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.493
• PSA: 74.6
• LogP: 2.32040